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Compound of Interest

Compound Name: Diphenyl Phthalate-3,4,5,6-d4

Cat. No.: B1460583

CAS Number: 1398065-61-6
Chemical Formula: C20H10D40a4
Molecular Weight: 322.35 g/mol

This technical guide provides a comprehensive overview of Diphenyl Phthalate-3,4,5,6-d4, a
deuterated isotropic analogue of Diphenyl Phthalate. This document is intended for
researchers, scientists, and drug development professionals, offering detailed information on its
properties, synthesis, analytical applications, metabolism, and toxicological profile.

Physicochemical Properties

Diphenyl Phthalate-3,4,5,6-d4 is a white solid at room temperature. Its physical and chemical
properties, along with those of its non-deuterated counterpart, are summarized below for
comparative analysis.
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Property

Diphenyl Phthalate-3,4,5,6-
d4

Diphenyl Phthalate (CAS
84-62-8)

Molecular Formula

C20H10D404[1]

C20H1404][1]

Molecular Weight 322.35 g/mol [2] 318.32 g/mol [1][3]

Appearance Solid[4] White powder to crystal[5]
Not explicitly available,

Melting Point expected to be similar to the 71-76 °C[2][3]
non-deuterated form.

Boiling Point Not explicitly available. 405 °C[2]

Flash Point Not explicitly available. 224 °C[2]

N ) ) Soluble in organic solvents,
Solubility Soluble in organic solvents.[6]

limited solubility in water.[6]

Isotopic Enrichment

>99 atom % D[7]

Not Applicable

Synthesis

While a specific, detailed synthesis protocol for Diphenyl Phthalate-3,4,5,6-d4 is not readily

available in the public domain, a plausible synthetic route can be inferred from the general

synthesis of phthalate esters and the availability of deuterated precursors. The most probable

method involves the esterification of deuterated phthalic anhydride with phenol.

A potential synthetic workflow is outlined below:
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Synthesis of Diphenyl Phthalate-3,4,5,6-d4
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Phthalate Endocrine Disruption
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Metabolic Pathway of Diphenyl Phthalate
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Phthalate-Mediated PPAR Signaling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to Diphenyl Phthalate-
3,4,5,6-d4]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1460583#diphenyl-phthalate-3-4-5-6-d4-cas-number-
1398065-61-6]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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